Cas no 952981-69-0 (N-{2-4-(dimethylamino)phenylethyl}thiophene-2-sulfonamide)

• Product Name: N-{2-4-(dimethylamino)phenylethyl}thiophene-2-sulfonamide
• CAS No: 952981-69-0
• MF: C₁₄H₁₈N₂O₂S₂
• MW: 310.434920787811
• CID: 6293452
• PubChem ID: 16890409
• Update Time: 2025-05-26

N-{2-4-(dimethylamino)phenylethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-{2-4-(dimethylamino)phenylethyl}thiophene-2-sulfonamide
• N-{2-[4-(dimethylamino)phenyl]ethyl}thiophene-2-sulfonamide
• N-(4-(dimethylamino)phenethyl)thiophene-2-sulfonamide
• SR-01000919975
• AKOS016470444
• SR-01000919975-1
• F5020-0206
• N-[2-[4-(dimethylamino)phenyl]ethyl]thiophene-2-sulfonamide
• 952981-69-0

• Inchi： 1S/C14H18N2O2S2/c1-16(2)13-7-5-12(6-8-13)9-10-15-20(17,18)14-4-3-11-19-14/h3-8,11,15H,9-10H2,1-2H3
• InChI Key： KPEQLLNYHWGXLT-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(NCCC1C=CC(=CC=1)N(C)C)(=O)=O

Computed Properties

• Exact Mass: 310.08097017g/mol
• Monoisotopic Mass: 310.08097017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 86Ų

Additional information on N-{2-4-(dimethylamino)phenylethyl}thiophene-2-sulfonamide

N-{2-4-(Dimethylamino)Phenylethyl}Thiophene-2-Sulfonamide: A Comprehensive Overview

N-{2-4-(Dimethylamino)Phenylethyl}Thiophene-2-Sulfonamide, also known by its CAS number 952981-69-0, is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with a sulfonamide group and a dimethylamino-substituted phenylethyl chain. The thiophene moiety, a five-membered aromatic ring containing one sulfur atom, is known for its stability and electronic properties, making it a valuable component in numerous applications. The sulfonamide group adds to the compound's functionality by introducing hydrogen bonding capabilities and enhancing its solubility in polar solvents. Furthermore, the dimethylamino group contributes to the compound's basicity and can influence its reactivity in various chemical reactions.

Recent studies have highlighted the importance of N-{2-4-(dimethylamino)phenylethyl}thiophene-2-sulfonamide in the development of advanced materials. For instance, researchers have explored its role as a precursor in the synthesis of conducting polymers, where the thiophene ring serves as a building block for creating conjugated systems with excellent electrical properties. The compound's ability to form stable complexes with metal ions has also been investigated, opening new avenues for its use in catalysis and sensor technologies.

In terms of synthesis, N-{2-4-(dimethylamino)phenylethyl}thiophene-2-sulfonamide can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The key steps include the preparation of the thiophene derivative with a leaving group, followed by substitution with an amine-containing reagent to form the sulfonamide bond. The introduction of the dimethylamino group is typically achieved through alkylation or direct substitution reactions, depending on the specific conditions employed. This compound's synthesis is often optimized using microwave-assisted techniques or continuous flow systems to enhance reaction efficiency and minimize environmental impact.

The physical and chemical properties of N-{2-4-(dimethylamino)phenylethyl}thiophene-2-sulfonamide make it an attractive candidate for applications in pharmaceuticals and agrochemicals. Its sulfonamide group contributes to its bioavailability, while the dimethylamino substituent enhances its lipophilicity, making it suitable for targeting specific biological pathways. Recent research has focused on its potential as an inhibitor of certain enzymes involved in metabolic disorders, such as diabetes and obesity. In vitro studies have demonstrated promising results, suggesting that this compound could serve as a lead molecule for drug development.

Another area where N-{2-4-(dimethylamino)phenylethyl}thiophene-2-sulfonamide has shown potential is in organic electronics. The thiophene ring's conjugated system allows for efficient charge transport, which is critical for devices such as organic light-emitting diodes (OLEDs) and thin-film transistors (TFTs). By incorporating this compound into polymer blends or as part of self-assembled monolayers, researchers have achieved enhanced device performance, including higher conductivity and better stability under operational conditions.

From an environmental perspective, N-{2-4-(dimethylamino)phenylethyl}thiophene-2-sulfonamide has been studied for its biodegradability and eco-friendly synthesis pathways. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation during synthesis, have been adopted to reduce the environmental footprint of this compound. These efforts align with global sustainability goals and highlight the importance of responsible chemical innovation.

In conclusion, N-{2-4-(dimethylamino)phenylethyl}thiophene-2-sulfonamide (CAS No: 952981-69-0) is a versatile compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as a building block for advanced materials, pharmaceutical agents, and electronic devices. Ongoing research continues to uncover new opportunities for this compound, underscoring its significance in modern chemistry and materials science.